Impurity of Doxercalciferol
Impurity of Doxercalciferol
1β-doxercalciferol is an isomer of doxercalciferol, a drug used for the treatment of secondary hyperparathyroidism and metabolic bone disease.
Brand Name:
Vulcanchem
CAS No.:
127516-23-8
VCID:
VC0196370
InChI:
InChI=1S/C28H44O2/c1-18(2)19(3)9-10-20(4)25-13-14-26-22(8-7-15-28(25,26)6)11-12-23-16-24(29)17-27(30)21(23)5/h9-12,18-20,24-27,29-30H,5,7-8,13-17H2,1-4,6H3/b10-9+,22-11+,23-12-/t19-,20+,24+,25+,26-,27+,28+/m0/s1
SMILES:
CC(C)C(C)C=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
Molecular Formula:
C28H44O2
Molecular Weight:
412.6 g/mol
Impurity of Doxercalciferol
CAS No.: 127516-23-8
Impurities
VCID: VC0196370
Molecular Formula: C28H44O2
Molecular Weight: 412.6 g/mol
| CAS No. | 127516-23-8 |
|---|---|
| Product Name | Impurity of Doxercalciferol |
| Molecular Formula | C28H44O2 |
| Molecular Weight | 412.6 g/mol |
| IUPAC Name | (1R,3R,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
| Standard InChI | InChI=1S/C28H44O2/c1-18(2)19(3)9-10-20(4)25-13-14-26-22(8-7-15-28(25,26)6)11-12-23-16-24(29)17-27(30)21(23)5/h9-12,18-20,24-27,29-30H,5,7-8,13-17H2,1-4,6H3/b10-9+,22-11+,23-12-/t19-,20+,24+,25+,26-,27+,28+/m0/s1 |
| Standard InChIKey | HKXBNHCUPKIYDM-BLKIPSJVSA-N |
| Isomeric SMILES | C[C@H](/C=C/[C@H](C)C(C)C)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](C[C@H](C3=C)O)O)C |
| SMILES | CC(C)C(C)C=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C |
| Canonical SMILES | CC(C)C(C)C=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C |
| Description | 1β-doxercalciferol is an isomer of doxercalciferol, a drug used for the treatment of secondary hyperparathyroidism and metabolic bone disease. |
| Synonyms | 1β-Hydroxy Vitamin D2; (1β,3β,5Z,7E,22E)-9,10-Secoergosta-5,7,10(19),22-tetraene-1,3-diol |
| PubChem Compound | 21767860 |
| Last Modified | Nov 11 2021 |
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